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Compound of Interest

Compound Name: 2-(4-Bromophenyl)acetohydrazide

CAS No.: 57676-50-3

Cat. No.: B3021664 Get Quote

Executive Safety Summary
Immediate Action Required: Treat 2-(4-Bromophenyl)acetohydrazide as a High-Risk

Halogenated Organic. Its dual-nature—possessing a reducing hydrazide moiety and a

halogenated aromatic ring—dictates a specific disposal pathway that prevents toxic gas

evolution (HBr, NOx) and environmental persistence.

Critical Parameter Specification

Waste Stream
Halogenated Organic (Do NOT mix with non-

halogenated solvents)

RCRA Status
Characteristic Hazardous Waste (Likely D003

Reactivity / Toxic)

Primary Hazard
Severe Skin/Eye Damage (Cat 1B), Acute

Toxicity, Aquatic Toxicity

Incompatibility
Strong Oxidizers (Explosion risk),

Aldehydes/Ketones, Strong Bases

Disposal Method
High-Temperature Incineration with Scrubber

(Off-site)
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Hazard Characterization & Technical Rationale
To ensure safety, you must understand the causality behind these protocols. We do not

segregate this chemical arbitrarily; we do so based on its molecular reactivity.

A. The Hydrazide Moiety (-CONHNH₂)
Mechanism of Danger: The hydrazine functional group is a potent reducing agent. Upon

contact with strong oxidizers (e.g., peroxides, permanganates, hypochlorites), it can undergo

rapid, exothermic oxidation, evolving Nitrogen gas (

). In a closed waste container, this rapid gas evolution causes over-pressurization and
potential rupture.

Toxicology: Hydrazides can hydrolyze to release free hydrazines, which are known

hepatotoxins and potential carcinogens.

B. The Bromine Substituent (-Br)
Incineration Requirement: Standard combustion of brominated aromatics without scrubbers

releases Hydrogen Bromide (HBr) gas, a corrosive lung irritant. Consequently, this waste

must be tagged for facilities equipped with halogen-acid scrubbers.

Environmental Persistence: Halogenated aromatics are resistant to biodegradation. Pouring

this down the drain is a violation of the Clean Water Act and poses severe aquatic toxicity

risks.

Operational Disposal Protocol
Phase 1: Personal Protective Equipment (PPE)

Respiratory: NIOSH-approved N95 (minimum) or P100 respirator if handling powder outside

a fume hood.

Dermal: Double-gloving recommended. Nitrile (0.11 mm) is generally sufficient for incidental

contact, but Silver Shield/4H laminate gloves are required for spill cleanup or prolonged

handling.

Ocular: Chemical splash goggles (Face shield recommended if pouring liquid solutions).
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Phase 2: Waste Segregation & Containerization
Solid Waste (Pure Compound):

Collect solids in a wide-mouth HDPE (High-Density Polyethylene) or amber glass jar.

Do NOT use metal containers (risk of catalytic decomposition).

Label clearly: "Hazardous Waste - Solid - Toxic/Corrosive - 2-(4-
Bromophenyl)acetohydrazide".

Liquid Waste (Mother Liquors/Solutions):

Verify pH is neutral (pH 6-8).[1] Acidic solutions can accelerate hydrolysis.

Transfer to a dedicated Halogenated Solvent waste carboy.

CRITICAL: Ensure the carboy does not contain oxidizing acids (Nitric, Chromic) or

peroxides.

Phase 3: The "No-Mix" Policy (Compatibility)
The following diagram illustrates the strict segregation logic required to prevent bench-top

accidents.
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Figure 1: Chemical compatibility matrix.[2] Red lines indicate high-risk combinations that must

be avoided in waste streams.

Disposal Workflow (Decision Matrix)
Follow this logic path to determine the final state of the material.
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Waste Generation

Physical State?

Solid / Powder

Dry
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Halogenated Waste Stream
(DCM, Chloroform)

If solvent is Halogenated

Segregate as
'Halogenated Contaminated'

If solvent is Non-Halogenated

EHS Pickup
(Incineration w/ Scrubber)
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Figure 2: Operational decision matrix for waste routing.

Emergency Contingencies
Spill Cleanup (Solid)
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Isolate: Evacuate the immediate area (10 ft radius).

Suppress: Do not dry sweep. Cover with a damp absorbent pad or use a HEPA-filtered

vacuum to prevent dust generation.

Neutralize: Wash the surface with a mild soap solution. Do NOT use bleach (Hypochlorite)

on the spill residue, as this may generate heat and gas.

Spill Cleanup (Liquid)
Absorb: Use vermiculite or a commercial "Universal" spill pad.

Collect: Place absorbed material into a wide-mouth jar.

Label: "Debris from spill of 2-(4-Bromophenyl)acetohydrazide."

Regulatory Compliance (US Context)
EPA / RCRA: While not explicitly "P-Listed" (like pure Hydrazine, P068), this compound is

treated as a Characteristic Hazardous Waste.

D003 (Reactivity): Potential if mixed with oxidizers.

Toxic: Due to the halogenated aromatic structure.

DOT (Department of Transportation):

When shipping for disposal, it likely falls under UN 2811 (Toxic solids, organic, n.o.s.) or

UN 3261 (Corrosive solid, acidic, organic, n.o.s.) depending on pH testing. Consult your

EHS officer for the specific packing group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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